![molecular formula C16H14Cl2N2OS B5087841 N-{[(3,4-dichlorophenyl)amino]carbonothioyl}-3,4-dimethylbenzamide CAS No. 6415-95-8](/img/structure/B5087841.png)
N-{[(3,4-dichlorophenyl)amino]carbonothioyl}-3,4-dimethylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{[(3,4-dichlorophenyl)amino]carbonothioyl}-3,4-dimethylbenzamide, also known as DCACTB, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.
Mechanism of Action
The mechanism of action of N-{[(3,4-dichlorophenyl)amino]carbonothioyl}-3,4-dimethylbenzamide is not fully understood, but it is thought to involve the inhibition of various enzymes and signaling pathways. In cancer research, this compound has been shown to inhibit the activity of matrix metalloproteinases, which are involved in tumor invasion and metastasis. In Alzheimer's disease research, this compound has been shown to inhibit the activity of beta-secretase, which is involved in amyloid beta production. In diabetes research, this compound has been shown to activate AMP-activated protein kinase, which is involved in glucose metabolism and insulin sensitivity.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in different disease models. In cancer research, this compound has been shown to induce apoptosis and inhibit angiogenesis. In Alzheimer's disease research, this compound has been shown to reduce amyloid beta production and improve cognitive function. In diabetes research, this compound has been shown to improve glucose metabolism and insulin sensitivity.
Advantages and Limitations for Lab Experiments
One advantage of using N-{[(3,4-dichlorophenyl)amino]carbonothioyl}-3,4-dimethylbenzamide in lab experiments is its potential therapeutic applications in various diseases. Another advantage is its relatively simple synthesis method. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to optimize its therapeutic potential.
Future Directions
There are several future directions for N-{[(3,4-dichlorophenyl)amino]carbonothioyl}-3,4-dimethylbenzamide research. One direction is to further investigate its mechanism of action in different disease models. Another direction is to optimize its therapeutic potential by developing more potent derivatives. Additionally, this compound could be studied in combination with other drugs to enhance its therapeutic effects.
Synthesis Methods
N-{[(3,4-dichlorophenyl)amino]carbonothioyl}-3,4-dimethylbenzamide can be synthesized through a multi-step process starting with the reaction of 3,4-dichloroaniline with carbon disulfide to form 3,4-dichlorophenyl isothiocyanate. This intermediate is then reacted with 3,4-dimethylbenzoyl chloride to form this compound.
Scientific Research Applications
N-{[(3,4-dichlorophenyl)amino]carbonothioyl}-3,4-dimethylbenzamide has been studied for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and diabetes. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In Alzheimer's disease research, this compound has been shown to reduce amyloid beta production and improve cognitive function. In diabetes research, this compound has been shown to improve glucose metabolism and insulin sensitivity.
Properties
IUPAC Name |
N-[(3,4-dichlorophenyl)carbamothioyl]-3,4-dimethylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14Cl2N2OS/c1-9-3-4-11(7-10(9)2)15(21)20-16(22)19-12-5-6-13(17)14(18)8-12/h3-8H,1-2H3,(H2,19,20,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PTWIBHZGYDQUMV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)NC(=S)NC2=CC(=C(C=C2)Cl)Cl)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14Cl2N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40367689 |
Source
|
Record name | STK025297 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40367689 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
353.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
6415-95-8 |
Source
|
Record name | STK025297 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40367689 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.